N-(4-iodophenyl)-2-phenylbutanamide

• IUPAC Name: N-(4-iodophenyl)-2-phenylbutanamide
• InChI: InChI=1S/C16H16INO/c1-2-15(12-6-4-3-5-7-12)16(19)18-14-10-8-13(17)9-11-14/h3-11,15H,2H2,1H3,(H,18,19)
• InChI Key: WOEJGCDXSIXBOB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)I
• Molecular Formula: C16H16INO
• Molecular Weight: 365.21 g/mol

Description

N-(4-iodophenyl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C16H16INO and its molecular weight is 365.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 365.02766 g/mol and the complexity rating of the compound is 281. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

While specific information on the mechanism of action for “N-(4-iodophenyl)-2-phenylbutanamide” was not found, a related compound “123I-labeled 2β-carbomethoxy-3β-(4-iodophenyl)- N -(3-fluoropropyl)nortropane (123I-FP-CIT)” is used as a radioligand for brain dopamine transporter (DAT) imaging.

Safety and Hazards

Safety data sheets for related compounds such as “Tris(4-iodophenyl)amine” and “4-Iodophenol” indicate that they can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The use of “123I-FP-CIT”, a related compound, in clinical dopamine transporter imaging has been approved by the FDA. In the future, the clinical indications of DAT imaging are expected to broaden. Furthermore, academic organic chemistry studies could provide a significant impact on drug discovery due to the novelty and diversity of the designed and synthesized compounds.